Cas no 196616-42-9 (1H-Indole-4,5-dione,3,7-dimethyl-)

• Product Name: 1H-Indole-4,5-dione,3,7-dimethyl-
• CAS No: 196616-42-9
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 116983
• PubChem ID: 10678837
• Update Time: 2025-04-18

1H-Indole-4,5-dione,3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-4,5-dione,3,7-dimethyl-
• 1H-Indole-4,5-dione,3,7-dimethyl-(9CI)
• 3,7-dimethyl-1H-indole-4,5-dione
• 196616-42-9

• Inchi： 1S/C10H9NO2/c1-5-3-7(12)10(13)8-6(2)4-11-9(5)8/h3-4,11H,1-2H3
• InChI Key： YDLMKLFPMZHIKO-UHFFFAOYSA-N
• SMILES： O=C1C(C=C(C)C2=C1C(C)=CN2)=O

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• PSA: 49.93